N-(3-chlorophenyl)-N-(2,6-difluorobenzoyl)piperidine-1-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-N-(2,6-difluorobenzoyl)piperidine-1-carboxamide
• InChI: InChI=1S/C19H17ClF2N2O2/c20-13-6-4-7-14(12-13)24(19(26)23-10-2-1-3-11-23)18(25)17-15(21)8-5-9-16(17)22/h4-9,12H,1-3,10-11H2
• InChI Key: BHZGRAXSBHYUNT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)N(C2=CC(=CC=C2)Cl)C(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C19H17ClF2N2O2
• Molecular Weight: 378.8 g/mol
• CAS No.: 899951-28-1

Description

N-(3-chlorophenyl)-N-(2,6-difluorobenzoyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C19H17ClF2N2O2 and its molecular weight is 378.8. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Pharmacokinetics

The metabolism and pharmacokinetics of compounds similar to N-(3-chlorophenyl)-N-(2,6-difluorobenzoyl)piperidine-1-carboxamide have been studied to understand their absorption, distribution, metabolism, and excretion (ADME) profiles. For example, the study on the disposition of CP-945,598, a cannabinoid CB1 receptor antagonist, highlights extensive metabolism involving N-de-ethylation, amide hydrolysis, and oxidative pathways, largely catalyzed by CYP3A4/3A5 enzymes (Miao et al., 2012). Such research is pivotal for developing therapeutic agents with optimal pharmacokinetic profiles.

Diagnostic Imaging

Compounds with piperidine structures have been explored for their potential in diagnostic imaging, particularly in identifying specific types of cancers. A study on N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA) for sigma receptor scintigraphy indicates its ability to visualize primary breast tumors in vivo due to preferential binding to sigma receptors overexpressed on cancer cells (Caveliers et al., 2002). This suggests that derivatives of piperidine, including this compound, may hold potential for developing novel imaging agents that target specific biomarkers.

Exposure and Environmental Contamination

Research on exposure to organophosphate and brominated flame retardants, which share structural similarities with the compound , underscores the importance of understanding human and environmental exposure to these chemicals. Studies have detected such compounds in various biological matrices, highlighting widespread exposure and raising concerns about potential health risks (Butt et al., 2014). This area of research is crucial for assessing the safety and environmental impact of chemical substances, including this compound.